Cas no 618426-48-5 (3-(4-Ethyl-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 3-(4-Ethyl-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 618426-48-5
• MF: C₁₇H₁₈N₄S
• MW: 310.416621685028
• CID: 3051252
• PubChem ID: 931683
• Update Time: 2025-04-21

3-(4-Ethyl-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethyl-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• 3-{4-ethyl-5-[(4-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine
• AKOS002189476
• 649-342-8
• 3-[4-ethyl-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• 3-{4-ethyl-5-[(4-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• SCHEMBL4212548
• 618426-48-5
• STK475872

• Inchi： 1S/C17H18N4S/c1-3-21-16(15-5-4-10-18-11-15)19-20-17(21)22-12-14-8-6-13(2)7-9-14/h4-11H,3,12H2,1-2H3
• InChI Key： HXNVXTNSOQDIAV-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1=NN=C(C2C=NC=CC=2)N1CC

Computed Properties

• Exact Mass: 310.12521776Da
• Monoisotopic Mass: 310.12521776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.9Ų